Cas no 75102-66-8 (2alpha,5-epoxy-5,10-dihydroxy-6alpha-angeloyloxy-9beta-(2-methylbutyloxy)germacran-8alpha,12-olide)

• Product Name: 2alpha,5-epoxy-5,10-dihydroxy-6alpha-angeloyloxy-9beta-(2-methylbutyloxy)germacran-8alpha,12-olide
• CAS No: 75102-66-8
• MF: C₂₅H₃₆O₉
• MW: 480.54794883728
• CID: 2005143
• PubChem ID: 21603602
• Update Time: 2025-04-21

2alpha,5-epoxy-5,10-dihydroxy-6alpha-angeloyloxy-9beta-(2-methylbutyloxy)germacran-8alpha,12-olide Chemical and Physical Properties

Names and Identifiers

• 2alpha,5-epoxy-5,10-dihydroxy-6alpha-angeloyloxy-9beta-(2-methylbutyloxy)germacran-8alpha,12-olide
• ineupatolide
• (Z)-2-Methyl-2-butenoic acid [(3aR,4S,5R,6S,8S,10R,11S,11aR)-dodecahydro-5,10-dihydroxy-6,10-dimethyl-3-methylene-11-[(R)-2-methyl-1-oxobutoxy]-2-oxo-5,8-epoxycyclodeca[b]furan-4-yl] ester
• (Z)-2-Methyl-2-butenoic acid[(3ar,4s,5r,6s,8s,10r,11s,11ar)-dodecahydro-5,10-dihydroxy-6,10-dimethyl-3-methylene-11-[(R)-2-methyl-1-oxobutoxy]-2-oxo-5,8-epoxycyclodeca[b]furan-4-yl]ester
• 75102-66-8

• Inchi： 1S/C25H36O9/c1-8-12(3)21(26)32-19-17-15(6)23(28)31-18(17)20(33-22(27)13(4)9-2)24(7,29)11-16-10-14(5)25(19,30)34-16/h8,13-14,16-20,29-30H,6,9-11H2,1-5,7H3/b12-8-/t13-,14+,16+,17-,18-,19+,20+,24-,25-/m1/s1
• InChI Key： LYSXXZROYWKWEQ-ZQZQXELWSA-N
• SMILES： O1[C@@H]2C[C@](C)([C@H]([C@H]3[C@@H](C(=C)C(=O)O3)[C@@H]([C@]1([C@@H](C)C2)O)OC(/C(=C\C)/C)=O)OC([C@H](C)CC)=O)O

Computed Properties

• Exact Mass: 480.23593272g/mol
• Monoisotopic Mass: 480.23593272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 895
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.491
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives